2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide

• IUPAC Name: 2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
• InChI: InChI=1S/C26H21F3N4O3S2/c1-35-20-8-7-14(9-21(20)36-2)19-10-18(26(27,28)29)17(12-31)24(32-19)37-13-23(34)33-25-16(11-30)15-5-3-4-6-22(15)38-25/h7-10H,3-6,13H2,1-2H3,(H,33,34)
• InChI Key: NXEGUBBTXJMGIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC3=C(C4=C(S3)CCCC4)C#N)OC
• Molecular Formula: C26H21F3N4O3S2
• Molecular Weight: 558.6 g/mol

Description

2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C26H21F3N4O3S2 and its molecular weight is 558.6g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Inhibitors and Pharmacological Interactions

One key area of research for similar chemical compounds involves their role as chemical inhibitors of cytochrome P450 isoforms in human liver microsomes, crucial for assessing potential drug-drug interactions due to metabolism-based interactions. The selective inhibition of specific CYP isoforms can decipher the involvement of these isoforms in the metabolism of various drugs, indicating a significant application in the pharmacokinetics and safety profiles of new medications (Khojasteh et al., 2011).

Organic Synthesis and Material Chemistry

In material chemistry, compounds with complex heterocyclic structures, like the one mentioned, often find applications in the synthesis of novel materials, including optoelectronic devices. The variability in chemistry and properties of bis-benzimidazole and bis-benzthiazole derivatives, for instance, highlights the potential for creating innovative materials with applications ranging from spectroscopy to biological activity (Boča et al., 2011).

Pharmacophore Design for Kinase Inhibitors

Another significant application is in the pharmacophore design of kinase inhibitors, where tri- and tetra-substituted imidazole scaffolds are explored for their selective inhibition of mitogen-activated protein (MAP) kinases, which are implicated in inflammatory responses. The design and synthesis of such compounds are pivotal in developing new anti-inflammatory drugs (Scior et al., 2011).

Environmental and Toxicological Studies

On the environmental front, the degradation pathways and toxicological impacts of pharmaceuticals and their metabolites, including compounds with similar chemical structures, are extensively studied. These studies aim to understand the environmental fate and potential ecotoxicological effects of pharmaceutical compounds, guiding the development of safer drugs and pollution mitigation strategies (Qutob et al., 2022).

Antimicrobial Compounds from Cyanobacteria

Research into cyanobacteria-derived compounds, which include complex heterocyclic structures, highlights the exploration of natural sources for developing new antimicrobial agents. These studies underscore the potential for discovering novel drugs based on complex chemical structures for combating multidrug-resistant pathogens (Swain et al., 2017).